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Compound of Interest

Compound Name: cis-Cyclodecene

Cat. No.: B1623649 Get Quote

Application Notes and Protocols for cis-
Cyclodecene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of cis-
Cyclodecene, a versatile cyclic alkene used in various research and development

applications, including polymer chemistry and fragrance synthesis. The following sections

outline its chemical and physical properties, safety hazards, handling and storage protocols,

and specific experimental procedures.

Chemical and Physical Properties
cis-Cyclodecene (also known as (Z)-Cyclodecene) is a colorless liquid with the molecular

formula C₁₀H₁₈. It is characterized by a ten-membered carbon ring containing one cis-

configured double bond. This configuration imparts specific reactivity and stability to the

molecule.[1]
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Property Value Reference

CAS Number 935-31-9 [2]

Molecular Formula C₁₀H₁₈

Molecular Weight 138.25 g/mol

Boiling Point 193 °C (379 °F; 466 K) [2]

Flash Point 59 °C (138 °F; 332 K) [2]

Density Not specified

Appearance Colorless liquid

Solubility Insoluble in water

Safety and Hazard Information
cis-Cyclodecene is classified as a hazardous substance and requires careful handling to

minimize exposure risks.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source:

Incompatibility
cis-Cyclodecene is incompatible with strong oxidizing agents.[3] Reactions with these

substances can be exothermic and potentially hazardous.
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Stability and Reactivity
cis-Cyclodecene is the more stable isomer compared to trans-cyclodecene due to lower ring

strain.[4][5] The double bond can participate in various addition reactions such as

hydrogenation, halogenation, epoxidation, and hydroboration.[1] The rate constant for the

reaction of cis-cyclodecene with OH radicals is 4.18 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹.[1]

Safe Handling and Storage Protocols
Adherence to the following procedures is crucial for the safe handling and storage of cis-
Cyclodecene.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling cis-Cyclodecene should

be conducted to determine the appropriate PPE. The following are minimum requirements:

PPE Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If inhalation risk is high, a respirator may

be necessary.

Handling Procedures
Engineering Controls: All handling of cis-Cyclodecene should be performed in a well-

ventilated laboratory, preferably within a chemical fume hood.

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or

mist.[3] Wash hands thoroughly after handling.
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Spill Procedures: In case of a spill, evacuate the area. Wear appropriate PPE and contain

the spill with an inert absorbent material. Collect the absorbed material into a suitable

container for disposal. Prevent the spill from entering drains.[3]

Storage Procedures
Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[3]

Container: Keep the container tightly closed to prevent evaporation and contamination.[3]

Incompatible Materials: Store separately from strong oxidizing agents.

Experimental Protocols
The following are adapted protocols for common reactions involving alkenes and are applicable

to cis-Cyclodecene. Researchers should perform a thorough risk assessment and literature

review before proceeding with any experimental work.

Protocol 1: Epoxidation of cis-Cyclodecene (Adapted)
This protocol describes the formation of cis-cyclodecene oxide, a potential intermediate in

organic synthesis.

Materials:

cis-Cyclodecene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve cis-Cyclodecene (1 equivalent) in anhydrous

dichloromethane.

Cool the solution in an ice bath with stirring.

Slowly add a solution of m-CPBA (1.1 equivalents) in dichloromethane to the cooled solution

of cis-Cyclodecene.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude product.

Purify the crude product by flash column chromatography.

Protocol 2: Hydroboration-Oxidation of cis-Cyclodecene
(Adapted)
This two-step procedure converts cis-Cyclodecene to the corresponding alcohol with anti-

Markovnikov regioselectivity.
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Materials:

cis-Cyclodecene

Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M in THF)

Tetrahydrofuran (THF), anhydrous

Aqueous sodium hydroxide solution (e.g., 3 M)

Hydrogen peroxide (30% aqueous solution)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure: Part A: Hydroboration

Set up a dry three-neck round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, and a nitrogen inlet.

Under a nitrogen atmosphere, add cis-Cyclodecene (1 equivalent) and anhydrous THF to

the flask.

Cool the flask to 0 °C in an ice bath.
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Slowly add the BH₃·THF solution (0.4 equivalents) dropwise via the dropping funnel.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 2-3 hours.

Part B: Oxidation

Cool the reaction mixture back to 0 °C in an ice bath.

Slowly add the aqueous sodium hydroxide solution, followed by the dropwise addition of

30% hydrogen peroxide, maintaining the temperature below 20 °C.

After the addition is complete, remove the ice bath and stir the mixture at room temperature

for 1-2 hours.

Add diethyl ether to the reaction mixture and transfer it to a separatory funnel.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the resulting alcohol by flash column chromatography.
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Logical Storage Procedures for cis-Cyclodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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